![molecular formula C7 H13 N O2 . Cl H B1181351 (2R,4R)-4-Methyl-pipecolinic acid hydrochloride CAS No. 74874-05-8](/img/structure/B1181351.png)
(2R,4R)-4-Methyl-pipecolinic acid hydrochloride
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Description
Synthesis Analysis
The synthesis of pipecolic acid derivatives, including (2R,4R)-4-Methyl-pipecolinic acid, often involves complex reaction sequences. For instance, Purkayastha et al. (2010) describe a method where the vinylfluoro group acts as an acetonyl cation equivalent under acidic conditions, leading to the synthesis of pipecolic acid derivatives through a cascade of reactions (Purkayastha et al., 2010). Additionally, Fadel and Lahrache (2007) detail a synthesis of enantiomerically pure (R)-pipecolic acid, demonstrating the diversity of synthetic approaches available for these compounds (Fadel & Lahrache, 2007).
Molecular Structure Analysis
The molecular structure of pipecolic acid derivatives, including (2R,4R)-4-Methyl-pipecolinic acid hydrochloride, has been studied using various analytical techniques. Anioła et al. (2016) explored the disproportional proton tautomers of pipecolic acid in a complex, which was characterized by X-ray analysis and spectroscopic methods (Anioła et al., 2016).
Chemical Reactions and Properties
Research into the chemical reactions and properties of this compound and related compounds reveals their reactivity and potential applications. For example, Wang et al. (2013) found that N-formamides derived from pipecolinic acid could act as effective Lewis base catalysts for the enantioselective reduction of N-aryl imines (Wang et al., 2013).
Scientific Research Applications
Stereoselective Synthesis
One significant application involves the stereoselective synthesis of pipecolic acid derivatives, crucial for creating bioactive molecules. For instance, the vinylfluoro group has been utilized as an acetonyl cation equivalent in the synthesis of 6-substituted 4-hydroxy pipecolic acid derivatives, highlighting a novel approach to creating complex molecular architectures (Purkayastha et al., 2010). Furthermore, L-Pipecolinic acid derived formamides have been developed as highly efficient and enantioselective Lewis basic organocatalysts for the reduction of N-aryl imines, showcasing their utility in asymmetric synthesis (Wang et al., 2006).
Asymmetric Syntheses
The compound also plays a role in the asymmetric syntheses of biologically active amino acids, demonstrating its versatility in creating enantiopure substances. For example, the synthesis of (2R,4R)-4-Methylpipecolic acid and (2S,4R)-4-hydroxypipecolic acid using a strategy that involves intramolecular ene-iminium cyclization has been reported, underscoring the method's stereoselectivity and efficiency (Agami et al., 2001).
Molecular Interactions and Structural Analysis
In the realm of molecular interactions and structural analysis, (2R,4R)-4-Methyl-pipecolinic acid hydrochloride has been involved in studies such as the disproportional proton tautomers of pipecolic acid in complex formations, offering insights into the structural dynamics of molecular aggregates (Anioła et al., 2016). Additionally, it has been used in the synthesis of novel chiral ligands for catalytic addition, contributing to the development of asymmetric induction methods (Alvarez-Ibarra et al., 2010).
Chiral Discrimination and NMR Solvating Agents
The compound's derivatives have found applications as chiral NMR solvating agents, enhancing enantiomeric discrimination in NMR spectroscopy. A study demonstrates the use of a sulfonated calix[4]resorcinarene containing L-pipecolinic acid groups as a water-soluble chiral NMR solvating agent, showcasing its effectiveness in analyzing aromatic substrates (Pham & Wenzel, 2012).
properties
IUPAC Name |
(2R,4R)-4-methylpiperidine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c1-5-2-3-8-6(4-5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFHDXJSQHVCVDP-KGZKBUQUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC(C1)C(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCN[C@H](C1)C(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74874-05-8 |
Source
|
Record name | rac-(2R,4R)-4-methylpiperidine-2-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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